ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate

• IUPAC Name: ethyl 2-[(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetate
• InChI: InChI=1S/C10H15N3O3S/c1-5-16-7(15)6(14)11-9-13-12-8(17-9)10(2,3)4/h5H2,1-4H3,(H,11,13,14)
• InChI Key: BBWAFMNPTXYVLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=NN=C(S1)C(C)(C)C
• Molecular Formula: C10H15N3O3S
• Molecular Weight: 257.31 g/mol

Description

Ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceuticals. The compound has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of Ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It may also act by modulating the activity of certain neurotransmitters in the brain, which are involved in pain perception and seizure activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been found to exhibit antitumor activity in various cancer cell lines. Additionally, the compound has been studied for its potential use as an antidiabetic and anticonvulsant agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate in lab experiments is its potential applications in medicinal chemistry and drug discovery. The compound has been found to exhibit various pharmacological activities, which make it a promising candidate for the development of new drugs. However, one of the limitations of using the compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on Ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate. One of the future directions is to study the compound's potential use as an antidiabetic and anticonvulsant agent. Another future direction is to investigate the compound's mechanism of action and its potential interactions with other drugs. Additionally, further studies are needed to determine the compound's pharmacokinetics and toxicity in vivo. Overall, the research on this compound has the potential to lead to the development of new drugs for the treatment of various diseases.

Scientific Research Applications

Ethyl [(5-tert-butyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetate has been studied extensively for its potential applications in medicinal chemistry. The compound has been found to exhibit various pharmacological activities such as anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use as an antidiabetic and anticonvulsant agent.